Cas no 1805758-75-1 (Ethyl 5-(3-bromopropanoyl)-2-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 5-(3-bromopropanoyl)-2-(trifluoromethoxy)benzoate
• CAS No: 1805758-75-1
• MF: C₁₃H₁₂BrF₃O₄
• MW: 369.131194114685
• CID: 4959751
• Update Time: 2025-10-31

Ethyl 5-(3-bromopropanoyl)-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3-bromopropanoyl)-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C13H12BrF3O4/c1-2-20-12(19)9-7-8(10(18)5-6-14)3-4-11(9)21-13(15,16)17/h3-4,7H,2,5-6H2,1H3
• InChI Key： XLZROSPOSSELHN-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C(=O)OCC)C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 373
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 5-(3-bromopropanoyl)-2-(trifluoromethoxy)benzoate

Comprehensive Overview of Ethyl 5-(3-bromopropanoyl)-2-(trifluoromethoxy)benzoate (CAS 1805758-75-1)

Ethyl 5-(3-bromopropanoyl)-2-(trifluoromethoxy)benzoate (CAS 1805758-75-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group and a bromopropanoyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's CAS number 1805758-75-1 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. With the growing demand for fluorinated compounds in medicinal chemistry, Ethyl 5-(3-bromopropanoyl)-2-(trifluoromethoxy)benzoate has garnered attention for its role in enhancing metabolic stability and bioavailability in drug candidates. This aligns with current trends in AI-driven drug design and green chemistry, where efficiency and sustainability are prioritized.

From a synthetic perspective, the bromopropanoyl group in this compound offers reactivity for further functionalization, enabling the creation of diverse derivatives. This flexibility is particularly relevant in high-throughput screening and combinatorial chemistry, where rapid iteration of molecular structures is essential. Additionally, the trifluoromethoxy group contributes to lipophilicity, a property highly sought after in the development of central nervous system (CNS) drugs and agricultural chemicals.

Recent advancements in machine learning for chemical synthesis have highlighted the importance of compounds like Ethyl 5-(3-bromopropanoyl)-2-(trifluoromethoxy)benzoate. Its structural features are often explored in quantitative structure-activity relationship (QSAR) studies, aiding in the prediction of biological activity. Furthermore, the compound's relevance in patent literature underscores its commercial potential, particularly in niche markets such as specialty chemicals and custom synthesis.

In the context of sustainable chemistry, researchers are investigating greener synthetic routes for this compound to minimize environmental impact. The integration of catalytic methods and biocatalysis aligns with global initiatives like the UN Sustainable Development Goals (SDGs), making CAS 1805758-75-1 a subject of interest in academic-industrial collaborations. Its applications extend to material science, where fluorinated aromatic compounds are used in liquid crystals and organic electronics.

For those seeking detailed spectroscopic data or synthetic protocols, Ethyl 5-(3-bromopropanoyl)-2-(trifluoromethoxy)benzoate is documented in reputable journals and chemical catalogs. Its stability under standard laboratory conditions and compatibility with common reagents further enhance its utility. As the demand for tailor-made intermediates grows, this compound is poised to play a pivotal role in advancing precision chemistry and innovative research.